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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the analytical data and testing
methodologies for 6-Hydroxy Chlorzoxazone-3Cs, a stable isotope-labeled metabolite of the
muscle relaxant Chlorzoxazone. The information presented is crucial for researchers in drug
metabolism, pharmacokinetics, and toxicology studies, as well as for professionals involved in
the development and quality control of pharmaceutical products.

Quantitative Data Summary

The following tables summarize the quantitative data from a representative Certificate of
Analysis for 6-Hydroxy Chlorzoxazone-13Ce.[1]

Table 1: Identification and Physical Properties[1]
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Parameter Value

Product Name 6-Hydroxy Chlorzoxazone-13Ce
Catalogue Number H825122

CAS Number 475295-90-0

Lot Number 32-SDJ-129-4

Molecular Formula C13C6H4CINO3

Molecular Weight 191.52 g/mol

Appearance White to Off-White Solid

Solubility DMSO (Slightly), Methanol (Slightly)
Long Term Storage -20°C

Table 2: Analytical Test Results[1]

Test Specification Result

Purity >95% Conforms

HPLC Purity >95% 99.68% (300 nm)
NMR Conforms to Structure Conforms

Mass Spectrometry Conforms to Structure Conforms
Isotopic Purity >95% 99.0%

%C: 44.15, %H: 2.21, %N:

Elemental Analysis Conforms
7.23

Table 3: Isotopic Distribution[1]
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Isotope Normalized Intensity
13Co 0.00%

13C, 0.00%

13C, 0.09%

13Cs 0.02%

13Ca 0.09%

13Cs 5.61%

13Ce 94.18%

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the Certificate of
Analysis. These protocols are based on established analytical techniques for 6-Hydroxy
Chlorzoxazone and related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Obijective: To confirm the chemical structure of 6-Hydroxy Chlorzoxazone-3Ce.
Methodology:

o Sample Preparation: A small amount of the sample is dissolved in a suitable deuterated
solvent, such as DMSO-de or Methanol-da.

¢ Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

o Data Acquisition: *H and 3C NMR spectra are acquired. For *H NMR, standard parameters
are used. For 3C NMR, due to the isotopic labeling, the spectrum will show enhanced
signals for the labeled carbon atoms.

o Data Analysis: The chemical shifts, coupling constants, and integration of the proton signals,
along with the chemical shifts of the carbon signals, are analyzed to confirm that the
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spectrum is consistent with the structure of 6-Hydroxy Chlorzoxazone-13Ce. The presence of
13C satellites in the *H spectrum can also provide confirmation of the labeling.

High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of 6-Hydroxy Chlorzoxazone-3Ce.

Methodology:

Instrumentation: A standard HPLC system equipped with a UV detector is used.
Column: A C18 reversed-phase column is commonly employed.[2][3]

Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile and an aqueous
buffer (e.g., 0.05 M phosphate buffer at pH 7 or 0.5% acetic acid).[3][4] The composition can
be isocratic or a gradient. For example, a mobile phase of 20:80 (v/v) acetonitrile-aqueous
buffer has been used.[4]

Flow Rate: A flow rate of 1.0 mL/min is often used.

Detection: UV detection is performed at a wavelength where the analyte has significant
absorbance, such as 230 nm, 283 nm, or 287 nm.[2][3][4]

Sample Preparation: A solution of the sample is prepared in a suitable solvent (e.g.,
methanol or mobile phase) at a known concentration.

Analysis: The sample solution is injected into the HPLC system. The purity is determined by
calculating the area percentage of the main peak relative to the total area of all peaks in the
chromatogram.

Mass Spectrometry (MS)

Obijective: To confirm the molecular weight and determine the isotopic purity of 6-Hydroxy

Chlorzoxazone-13Ce.

Methodology:
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e Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS), is
used. Electrospray ionization (ESI) is a common ionization technique for this type of
molecule.

« lonization Mode: The analysis can be performed in either positive or negative ion mode.

o Data Acquisition: For structural confirmation, a full scan mass spectrum is acquired to
observe the molecular ion peak corresponding to the 3Cs-labeled compound. For isotopic
purity analysis, selected ion monitoring (SIM) or a high-resolution mass spectrometer is used
to determine the relative abundance of the different isotopologues (*3Co to 13Ce).

o Data Analysis: The mass spectrum is analyzed to confirm that the major peak corresponds to
the expected mass of 6-Hydroxy Chlorzoxazone-13Cs. The isotopic purity is calculated from
the relative intensities of the peaks corresponding to the different numbers of 13C atoms.

Elemental Analysis

Objective: To determine the elemental composition (%C, %H, %N) of the compound.
Methodology:
e Instrumentation: An elemental analyzer is used.

e Principle: The method is based on combustion analysis. A small, accurately weighed amount
of the sample is combusted at high temperature in an oxygen-rich atmosphere.

o Detection: The resulting combustion gases (COz, H20, N2) are separated and quantified by
detectors such as thermal conductivity detectors or infrared detectors.

o Calculation: The weight percentages of carbon, hydrogen, and nitrogen are calculated from
the amounts of the detected gases and the initial sample weight. For chlorinated
compounds, specific scrubbers are used to remove chlorine from the gas stream to prevent
interference.

Visualizations
Analytical Workflow
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The following diagram illustrates the logical workflow for the quality control analysis of 6-
Hydroxy Chlorzoxazone-13Ce.

Sample Reception & Preparation

6-Hydroxy Chlorzoxazone-13C6 Sample

A4

Sample Dissolution
(DMSO or Methanol)

I
Analytical Testing
Y Y \4 Y
Visual Inspection HPLC Analysis Mass Spectrometry NMR Spectroscopy Elemental Analysis
(Appearance) (Purity) (Identity & Isotopic Purity) (Structure Confirmation) (%C, %H, %N)

Data Analysi" & Reporting

AA

Data Review & Analysis

\A/

A

Certificate of Analysis Generation

Click to download full resolution via product page

Caption: Quality control workflow for 6-Hydroxy Chlorzoxazone-*3Ce.

Metabolic Pathway

This diagram illustrates the metabolic conversion of Chlorzoxazone to 6-Hydroxy
Chlorzoxazone.
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Caption: Metabolic pathway of Chlorzoxazone to 6-Hydroxy Chlorzoxazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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